3-Oxabicyclo[3.2.1]octan-8-amine

• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• IUPAC Name: 3-oxabicyclo[3.2.1]octan-8-amine
• InChI: InChI=1S/C7H13NO/c8-7-5-1-2-6(7)4-9-3-5/h5-7H,1-4,8H2
• InChI Key: LLZFDSSYILUHGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2COCC1C2N

Description

3-Oxabicyclo[3.2.1]octan-8-amine (CAS 1889175-64-7) is a versatile amine-functionalized heterocyclic building block of significant interest in medicinal chemistry and neuroscience research. This compound features a bridged oxabicyclo[3.2.1]octane scaffold, which serves as a core structural motif in the development of novel psychoactive pharmaceutical agents. Compounds based on the 8-heterobicyclo[3.2.1]octane skeleton are extensively studied as potential medications for cocaine abuse, acting as potent and selective inhibitors of monoamine transporters in the brain . Research indicates that the 8-oxabicyclo[3.2.1]octane structure can effectively replace the 8-azabicyclo[3.2.1]octane (tropane) core found in classic dopamine reuptake inhibitors like WIN 35,428, with minimal loss of potency at the dopamine transporter (DAT) . The amine functional group at the 8-position provides a critical handle for further synthetic modification, allowing researchers to explore structure-activity relationships and optimize properties such as binding affinity and selectivity between the dopamine (DAT) and serotonin (SERT) transporters . This makes 3-Oxabicyclo[3.2.1]octan-8-amine a valuable precursor for synthesizing novel ligands to study the mechanisms of addiction and develop potential treatments. This product is intended For Research Use Only and is not for human or veterinary diagnostic or therapeutic use.

Advanced Synthetic Methodologies for the 3 Oxabicyclo 3.2.1 Octan 8 Amine Scaffold and Its Analogs

Retrosynthetic Analysis of the Bicyclo[3.2.1]octane System

The bicyclo[3.2.1]octane skeleton is a common structural feature in numerous natural products. nih.gov Its synthesis represents a considerable challenge due to the complexities of constructing the bridged ring system with precise stereochemical control. researchgate.net Retrosynthetic analysis reveals that cycloaddition reactions are among the most powerful strategies for assembling this framework. By disconnecting the bonds forming the seven-membered ring in an 8-oxabicyclo[3.2.1]octane system, one can identify a five-atom component and a two-atom component, suggesting a [5+2] cycloaddition pathway. Alternatively, disconnection can reveal a four-atom and a three-atom fragment, pointing towards a [4+3] cycloaddition. A further disconnection strategy involves cleaving two bonds of the five-membered ring, which can lead back to a cyclopropane (B1198618) and a diene, indicating a formal [3+2] cycloaddition following a ring-opening event. These cycloaddition-based disconnections form the basis for some of the most elegant and efficient synthetic approaches to this scaffold. nih.gov

Cycloaddition-Based Approaches to 8-Oxabicyclo[3.2.1]octanes

Cycloaddition reactions provide a convergent and often stereocontrolled route to the 8-oxabicyclo[3.2.1]octane core, rapidly building molecular complexity from simpler precursors.

The [5+2] cycloaddition between an oxidopyrylium ylide (a five-atom component) and an alkene or alkyne (a two-atom component) is a highly effective method for synthesizing the 8-oxabicyclo[3.2.1]octane framework. nih.govscispace.com These oxidopyrylium ylides are typically generated in situ from precursors such as hydroxypyranones or acetoxypyranones. scispace.comnih.gov

The reaction can be promoted using various methods. For instance, triethylamine (B128534) has been shown to effectively catalyze the [5+2] cycloaddition between oxidopyrylium ylides and alkenes under mild conditions. scispace.com This approach is applicable to both intermolecular and intramolecular cycloadditions. scispace.com For asymmetric synthesis, dual-catalyst systems have been developed. One such system employs a combination of a chiral primary aminothiourea and an achiral thiourea (B124793) to promote highly enantioselective intermolecular [5+2] cycloadditions. nih.govnih.gov This methodology provides access to complex tricyclic products and versatile chiral building blocks. nih.gov The reaction has been successfully applied in the synthesis of functionalized tricyclic systems with high diastereoselectivity. acs.org

Below is a table summarizing key findings in oxidopyrylium-based [5+2] cycloadditions.

Precursor/Ylide Source	Dipolarophile	Catalyst/Conditions	Product	Key Findings	Ref
Hydroxypyranone derivative	Alkenes	Triethylamine	8-Oxabicyclo[3.2.1]octane derivative	Efficient catalytic method for inter- and intramolecular cycloadditions.	scispace.com
Acetoxypyranone	Electron-rich alkenes	Chiral aminothiourea & achiral thiourea	Chiral 8-oxabicyclo[3.2.1]octane	Highly enantioselective intermolecular cycloadditions (>20:1 dr).	nih.gov
3-Hydroxy-4-pyrone derived dimer	α,β-Unsaturated aldehydes	TfOH, N,N-diisopropylaniline	Exo-8-Oxabicyclo[3.2.1]octane	Generates four contiguous stereocenters in 91-99% ee.	nsf.gov
Acylated lactol intermediate	Alkene tether (intramolecular)	Base-mediated	Fused tricyclic 8-oxabicyclo[3.2.1]octanone	High diastereoselectivity; constructs two new rings and three stereocenters.	acs.org

The [4+3] cycloaddition provides another powerful route to seven-membered rings, including the 8-oxabicyclo[3.2.1]octane system. In this approach, furan (B31954) acts as the four-atom (4π) component, and an oxyallyl cation, generated in situ, serves as the three-atom (2π) component. researchgate.net

Oxyallyl cations can be generated from various precursors, including α-haloketones like chlorocyclopentanone derivatives. acs.orgresearchgate.net For example, the reaction of furan with chlorocyclopentanone derivatives can lead to the formation of 8-oxabicyclo[3.2.1]oct-6-en-3-ones. acs.org The reaction conditions, including the choice of base and solvent, can influence the regiochemistry and stereochemistry of the process. researchgate.net For instance, reacting 4H-furo[3,2-b]indoles with an in situ generated cyclopentyl oxyallyl cation in the presence of DIPEA and TFE affords 7,8-dihydro-5H-7,10a-epoxycyclohepta[b]indole derivatives in high yield and as a single diastereomer. acs.org

The table below highlights examples of this cycloaddition strategy.

Furan Derivative	Oxyallyl Cation Precursor	Base/Conditions	Product	Yield	Ref
2-Methylfuran	2-chloro-2-methylcyclopentanone	Silver perchlorate, nitromethane	8-oxabicyclo[3.2.1]oct-6-en-3-one derivative	92% (65:35 mixture of isomers)	researchgate.net
Furan	α,α'-dibromoketone	Zinc/copper couple	8-oxabicyclo[3.2.1]oct-6-en-3-one	Good to excellent yields	researchgate.net
4H-Furo[3,2-b]indole-4-carboxylate	α-bromoketone	DIPEA, TFE in toluene (B28343)	7,8-dihydro-5H-7,10a-epoxycyclohepta[b]indole	77%	acs.orgresearchgate.net
Furan	Tetrabromocyclopropene	Not specified	Dibromoenone 8-oxabicyclo[3.2.1]octadiene	Available in 3 steps from furan	acs.org

A novel and stereoselective approach to the 8-oxabicyclo[3.2.1]octane core involves a cascade reaction beginning with a cyclopropanated furan derivative. nih.govd-nb.info This methodology utilizes a microwave-assisted, stereoselective 6π-electrocyclic ring-opening of the cyclopropanated furan, which generates a carbonyl ylide intermediate. nih.govnih.gov This ylide, acting as a three-atom component, then undergoes a Huisgen [3+2]-cycloaddition with an electron-deficient dipolarophile (the two-atom component) to furnish the bicyclic system. nih.govd-nb.info

This strategy allows for the synthesis of 8-oxabicyclo[3.2.1]octanes in just two steps from readily available furans, often in a diastereomerically and enantiomerically pure form. nih.govd-nb.info The reaction is versatile, and various dipolarophiles, such as dimethyl acetylenedicarboxylate (B1228247) (DMAD), can be employed. d-nb.infonih.gov This cascade provides access to highly functionalized tropane (B1204802) analogs bearing diverse substituents. nih.gov

Key examples of this synthetic route are presented below.

Cyclopropanated Furan	Dipolarophile	Conditions	Product	Yield	Ref
(-)-Methyl 2-oxa-3-azabicyclo[3.1.0]hex-3-ene-6-carboxylate derivative	Dimethyl acetylenedicarboxylate (DMAD)	Microwave, 140 °C	8-Oxabicyclo[3.2.1]octane derivative	71% (single exo diastereomer)	d-nb.infonih.gov
Ethyl 2-oxa-3-azabicyclo[3.1.0]hex-3-ene-6-carboxylate derivative	Dimethyl acetylenedicarboxylate (DMAD)	Microwave, 140 °C	8-Oxabicyclo[3.2.1]octane derivative	75%	d-nb.infonih.gov
Cyclopropanated furan	Diethyl azodicarboxylate (DEAD)	Microwave, 140 °C	8-Oxabicyclo[3.2.1]octane derivative	64% (exo/endo 1:1.6)	nih.gov
Acyclic γ,δ-ynones (via Pt-containing carbonyl ylide)	Vinyl ethers	PtCl₂, Walphos, AgSbF₆	8-Oxabicyclo[3.2.1]octane derivative	Good yields, >90% ee	researchgate.net

Tandem Reaction Sequences for Bridged Oxygenated Bicyclic Systems

A powerful tandem sequence for the efficient construction of 8-oxabicyclo[3.2.1]octanes involves a C-H oxidation/oxa- acs.orgacs.org Cope rearrangement/aldol (B89426) reaction cascade. researchgate.net This sequence is promoted by a combination of reagents such as TEMPO oxoammonium tetrafluoroborate (B81430) (T+BF4−) and ZnBr₂. researchgate.net The reaction starts with an allylic silyl (B83357) ether. The C-H oxidation step generates a key intermediate that then undergoes an oxa-Cope rearrangement. The sequence is terminated by an aldol cyclization, which forges the bicyclic ring system. This method has been successfully developed for creating a wide range of 8-oxabicyclo[3.2.1]octanes and their analogs, demonstrating its utility in building bridged oxygenated bicyclic frameworks. researchgate.net

Michael-Aldol Annulation Routes to Bicyclo[3.2.1]octanes

The domino Michael-aldol annulation represents a powerful and efficient strategy for the construction of bicyclo[3.2.1]octane skeletons. This approach allows for the one-pot formation of multiple carbon-carbon bonds and stereocenters, starting from relatively simple precursors.

Research has demonstrated that the domino Michael-aldol reaction of cycloalkane-1,3-diones with enals provides a general and convenient route to 2-hydroxybicyclo[3.2.1]octane-6,8-diones. rsc.org This annulation can be performed under convenient one-pot conditions and is compatible with a variety of substituents on the bicyclic scaffold. rsc.org A key aspect of this methodology is the ability to control the relative configuration of the product by carefully selecting the solvent, base, and reaction temperature. rsc.org

Further advancements have focused on the organocatalytic, enantioselective version of this reaction. An enantio- and diastereoselective organocatalytic domino Michael/Aldol reaction has been developed for the direct synthesis of medicinally relevant bicyclo[3.2.1]octane derivatives that possess four stereogenic centers, including two quaternary carbons. acs.orgnih.gov This reaction tolerates a wide array of substituents on both β,γ-unsaturated 1,2-ketoesters and cyclic 1,3-ketoesters, affording the desired bicyclic products in good yields (53–98%), with diastereoselectivities ranging from 1:1 to 5:1 dr, and high enantioselectivities (up to 95:5 ee). acs.orgnih.gov Studies have shown that for bicyclo[3.2.1]octane diones, the introduction of an α-methyl group on the Michael acceptor can alter the stereochemical preference to the endo-alcohol. mdpi.com

Organocatalytic Domino Michael/Aldol Reaction for Bicyclo[3.2.1]octane Synthesis acs.orgnih.gov

Reactant 1 (Cyclic 1,3-Ketoester)	Reactant 2 (β,γ-Unsaturated 1,2-Ketoester)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee, %)
Cyclopentane-1,3-dione	Various substituted ketoesters	Up to 98	Up to 5:1	Up to 95
Cyclohexane-1,3-dione	Various substituted ketoesters	53-98	1:1 to >20:1	Up to 95

Metal-Mediated and Organocatalytic Approaches to 8-Oxabicyclo[3.2.1]octanes

The 8-oxabicyclo[3.2.1]octane core is a key feature in many biologically active molecules and serves as a valuable synthetic intermediate. thieme.de Its synthesis has been achieved through various innovative metal-mediated and organocatalytic methods.

Titanium(IV) Chloride-Mediated Activation and Reaction Sequences

A notable method for the stereoselective synthesis of functionalized 8-oxabicyclo[3.2.1]octan-3-ones involves the use of titanium(IV) chloride (TiCl₄). thieme.dethieme.de This process relies on the TiCl₄-mediated activation of 3-alkoxycyclobutanones and their subsequent reaction with allenylsilanes. thieme.dethieme.desorbonne-universite.fr The proposed mechanism involves the nucleophilic attack of the allenylsilane on a 1,4-zwitterionic intermediate, which is formed from the 3-alkoxycyclobutanone and TiCl₄. sorbonne-universite.frresearchgate.net This is followed by a 1,2-silyl migration, a five-membered cyclization involving the alkoxy group, and a seven-membered cyclization of the resulting titanium enolate to construct the 8-oxabicyclo[3.2.1]octane skeleton. sorbonne-universite.frresearchgate.net This multi-step reaction proceeds from readily available starting materials to form the synthetically useful bicyclic ketones stereoselectively. thieme.de

Another TiCl₄-promoted tandem reaction sequence has been developed for the synthesis of benzo-fused 8-oxabicyclo[3.2.1]octane derivatives. nih.gov This convenient method involves a tandem carbonyl or imine addition followed by a Friedel-Crafts cyclization, yielding the functionalized products in good to excellent yields and with high diastereoselectivity. nih.gov

TiCl₄-Mediated Synthesis of 8-Oxabicyclo[3.2.1]octan-3-ones sorbonne-universite.fr

3-Alkoxycyclobutanone Substrate	Allenylsilane Substrate	Product Yield (%)	Diastereoselectivity
3-methoxy-3-phenylcyclobutan-1-one	(3,3-dimethylbut-1-en-1-yl)trimethylsilane	75	Single diastereomer
3-ethoxy-3-methylcyclobutan-1-one	(3,3-dimethylbut-1-en-1-yl)trimethylsilane	68	Single diastereomer

Platinum/Nickel-Copper-Aluminum Oxide Catalyzed Aminocyclization (for 8-Oxa-3-azabicyclo[3.2.1]octane)

A novel and efficient route for the synthesis of 8-oxa-3-azabicyclo[3.2.1]octane (OABCO), a valuable building block for bioactive molecules, has been developed. cardiff.ac.uk This method involves the one-pot aminocyclization of 2,5-tetrahydrofurandimethanol (THFDM) with ammonia. cardiff.ac.uk The reaction is catalyzed by a platinum/nickel-copper-aluminum oxide (Pt/NiCuAlOx) catalyst. cardiff.ac.uk Under optimized conditions of 200 °C, 0.5 MPa of hydrogen, and 0.4 MPa of ammonia, this transformation achieves a 58% yield of OABCO with 100% conversion of THFDM. cardiff.ac.uk This process represents a significant advancement in the synthesis of this specific heterocyclic scaffold. cardiff.ac.uknii.ac.jp

Cooperative Catalysis in Enantioselective Bicyclic Construction

Cooperative catalysis, where two or more catalysts work in concert to promote a transformation, has emerged as a powerful tool for the enantioselective synthesis of complex molecules, including bicyclic systems. A unique cooperative photoenzymatic catalysis has been developed for an enantioselective fluoroalkylation/cyclization cascade. nih.gov This method utilizes engineered flavin-dependent "ene"-reductases and an exogenous photocatalyst to produce various fluorinated cyclic ketones with high yields and enantioselectivity. nih.gov The discovery of stereocomplementary enzymes allows access to both enantiomers of the cyclized products, greatly enhancing the synthetic utility of this approach. nih.gov

In another example, N-heterocyclic carbene (NHC) catalysis has been employed in a cascade reaction of enals with malonates to produce bicyclic δ-lactones. acs.org This method yields cyclopentane- and cyclohexane-fused δ-lactones with three contiguous stereocenters in high yields and with excellent diastereo- and enantioselectivities. acs.org

Divergent Synthetic Strategies for Polysubstituted Oxabicyclic Compounds

Divergent synthetic strategies are crucial for generating libraries of structurally diverse compounds from a common intermediate, which is particularly valuable in drug discovery. mdpi.comresearchgate.net Such strategies have been applied to the synthesis of complex natural products containing oxabicyclic cores.

One approach involves using a pluripotent synthetic starting point that can be guided down different reaction pathways to generate a variety of natural product-like scaffolds. mdpi.com For instance, a biomimetic branching point intermediate can be used to generate different monoterpene indole (B1671886) alkaloids. mdpi.com Another flexible strategy has been reported for the stereocontrolled synthesis of the polyketide subunits of aurilide-family natural products. researchgate.net This strategy utilizes a pivotal intermediate that allows for the introduction of different side chains, thereby differentiating the polyketide structure and enabling the preparation of various advanced precursors. researchgate.net These divergent approaches highlight the power of strategic planning in efficiently accessing a wide range of complex and biologically relevant polysubstituted oxabicyclic compounds. mdpi.comresearchgate.net

Chemical Transformations, Derivatization, and Ring Opening Reactions of the 8 Oxabicyclo 3.2.1 Octane Framework

Functional Group Interconversion Strategies on the Bicyclic Core

The 8-oxabicyclo[3.2.1]octane skeleton can be equipped with various functional groups, which can be interconverted to facilitate subsequent synthetic steps. These transformations typically proceed with high stereoselectivity due to the rigid bicyclic structure.

Key interconversions include the oxidation of alcohols to ketones and the reduction of ketones to alcohols. For instance, secondary alcohols on the framework can be oxidized using reagents like Dess-Martin periodinane (DMP). ehu.es Conversely, ketones, which are common features in synthetically accessed 8-oxabicyclo[3.2.1]octane derivatives (e.g., 8-oxabicyclo[3.2.1]octan-3-one), can be reduced to alcohols. researchgate.net The choice of reducing agent, such as sodium borohydride (B1222165) (NaBH₄) or the use of Luche reduction conditions (CeCl₃·7H₂O, NaBH₄), can control the stereochemical outcome of the resulting alcohol. nih.goviucr.org

Furthermore, the double bonds present in unsaturated versions of the scaffold, such as in 8-oxabicyclo[3.2.1]oct-6-en-3-one, are reactive handles for functionalization. A prominent reaction is epoxidation, often carried out with meta-chloroperoxybenzoic acid (m-CPBA), which typically occurs stereoselectively on the exo face of the bicycle. researchgate.netuni-regensburg.de This stereoselective epoxidation furnishes valuable epoxide intermediates that can be used in further transformations, particularly ring-opening reactions. uni-regensburg.de

Table 1: Examples of Functional Group Interconversions on the 8-Oxabicyclo[3.2.1]octane Core

Starting Material Type	Reaction	Reagents	Product Type	Reference
Secondary Alcohol	Oxidation	Dess-Martin periodinane (DMP)	Ketone	ehu.es
Ketone	Reduction	NaBH₄, MeOH	Alcohol	iucr.org
Enone	Luche Reduction	CeCl₃·7H₂O, NaBH₄, MeOH	Allylic Alcohol	nih.gov
Alkene (C=C bond)	Epoxidation	m-CPBA, CH₂Cl₂	Exo-epoxide	researchgate.netuni-regensburg.de

Derivatization Reactions of the 8-Oxabicyclo[3.2.1]octane Framework

The functional handles on the 8-oxabicyclo[3.2.1]octane core serve as points for derivatization, enabling the introduction of diverse substituents and the extension of the molecular framework. The α,β-unsaturated ketone moiety, frequently present in these bicyclic systems, is a particularly versatile feature. nih.gov

This enone system can undergo 1,4-conjugate addition reactions. For example, treatment with organocuprates like lithium dimethylcuprate (Me₂CuLi) allows for the stereoselective installation of alkyl groups. nih.gov The amine functional group, as seen in derivatives like exo-8-Oxabicyclo[3.2.1]octan-3-amine, can be readily derivatized, for instance, through reactions with triethylamine (B128534) (TEA) for quantitative conversions. researchgate.netevitachem.com

Palladium-catalyzed cross-coupling reactions have also been employed to introduce significant complexity. Stille and Suzuki coupling reactions performed on triflate derivatives of the bicyclic core (e.g., from 8-oxabicyclo[3.2.1]octan-3-one) are effective for synthesizing 3-biaryl-substituted analogs. nih.gov These derivatization methods are crucial for creating libraries of compounds for various applications, including medicinal chemistry. nih.govacs.org

Table 2: Selected Derivatization Reactions of the 8-Oxabicyclo[3.2.1]octane Framework

Starting Functional Group	Reaction Type	Reagents/Conditions	Product	Reference
α,β-Unsaturated Ketone	Conjugate Addition	Me₂CuLi, Et₂O	β-Alkylated Ketone	nih.gov
Ketone (as vinyl triflate)	Stille Coupling	Arylstannane, Pd(dba)₂, ZnCl₂, (2-furyl)₃P	3-Aryl-8-oxabicyclo[3.2.1]oct-2-ene	nih.gov
Amine	Acylation/Alkylation	Triethylamine (TEA), CH₂Cl₂	Substituted Amine	researchgate.net
Enone	Diels-Alder Reaction	Cyclopentadiene, ZnCl₂, C₆H₆	Fused Polycyclic Adduct	nih.gov

Stereospecific Ring-Opening Reactions and their Synthetic Utility for Monocyclic and Linear Compounds

A hallmark of the 8-oxabicyclo[3.2.1]octane framework is its propensity to undergo stereospecific ring-opening reactions, providing access to highly functionalized and stereochemically defined monocyclic and acyclic structures. thieme.de The cleavage of the characteristic ether bridge is a particularly powerful strategy in synthesis. acs.org

The reductive opening of epoxides derived from the bicyclic core is a common method to produce corresponding alcohols. uni-regensburg.de For instance, exo-epoxides can be opened using reducing agents to yield diols, with the regioselectivity of the opening being a key consideration. uni-regensburg.de

More direct ring-opening strategies involve the use of potent nucleophiles. Organolithium reagents can mediate the cleavage of the ether bridge in unsaturated 8-oxabicyclo[3.2.1]octene systems with complete regio- and stereoselectivity, affording highly substituted hydroxycycloheptenyl sulfones. researchgate.net Similarly, reductive cleavage of the oxygen bridge can lead to the formation of seven-membered rings possessing an exocyclic enone, demonstrating the utility of this framework in constructing medium-sized carbocycles. nih.gov These ring-opening processes are invaluable as they transfer the stereochemical information embedded in the rigid bicyclic starting material to a more flexible monocyclic product. thieme.deresearchgate.net

Table 3: Ring-Opening Reactions and Their Synthetic Applications

Bicyclic Precursor	Reaction Type	Reagents/Conditions	Product Type	Synthetic Utility	Reference
Exo-epoxide	Reductive Epoxide Opening	Reducing agents (e.g., SmI₂)	Diol	Synthesis of hydroxylated nortropane analogues	uni-regensburg.de
8-Oxabicyclo[3.2.1]octenyl sulfone	Alkylative Bridge Cleavage	Organolithium reagents	Hydroxycycloheptenyl sulfone	Access to highly functionalized cycloheptenes	researchgate.net
Iodide-substituted 8-oxabicyclo[3.2.1]octane	Reductive Bridge Cleavage	Not specified	7-membered ring with exocyclic enone	Formation of functionalized seven-membered carbocycles	nih.gov
8-Oxabicyclo[3.2.1]oct-3-en-2-one	Conversion to Tetrahydrofuran	Multi-step sequence	Tetrahydrofuran derivative	Versatile building blocks for further synthesis

Strategies for Incorporation into Polycyclic and Fused Molecular Systems

Beyond serving as precursors to monocyclic compounds, 8-oxabicyclo[3.2.1]octane derivatives are excellent building blocks for constructing complex polycyclic and fused molecular architectures. Their rigid conformation and embedded reactivity allow for predictable outcomes in annulation and cycloaddition reactions.

A primary strategy involves the Diels-Alder reaction where a 1,3-diene is incorporated into the bicyclic skeleton. researchgate.net These dienes react with dienophiles, such as N-phenylmaleimide, with high facial diastereoselectivity, leading exclusively to products from attack on the more accessible top face. This provides a reliable method for creating complex tri- and tetracyclic systems. researchgate.net

The framework can also be central to cascade reactions that build molecular complexity rapidly. For example, intramolecular oxidopyrylium cycloadditions starting from acyclic precursors generate the 8-oxabicyclo[3.2.1]octane core, which can then be elaborated into larger systems, as demonstrated in synthetic routes toward terpenoid natural products. acs.org Furthermore, the initial adducts from the cycloaddition of furans with perhalocyclopropenes, which are precursors to the 8-oxabicyclo[3.2.1]octadiene system, serve as versatile building blocks for natural products like frondosin A and platensimycin (B21506) analogs through subsequent cleavage and annulation strategies. uconn.edu

Table 4: Incorporation of the 8-Oxabicyclo[3.2.1]octane Framework into Polycyclic Systems

Strategy	Description	Example Application	Reference
Intermolecular Diels-Alder Reaction	A 1,3-diene integrated into the bicyclic frame reacts with a dienophile.	Reaction with N-phenylmaleimide to form tricyclic adducts.	researchgate.net
Intramolecular Oxidopyrylium Cycloaddition	An acyclic precursor cyclizes to form the bicyclic core, which is then further functionalized.	Key step in the synthesis of the tetracarbocyclic core of artatrovirenols.	acs.org
Diels-Alder/Rearrangement & Annulation	The framework, formed from a furan-cyclopropene cycloaddition, is converted to a building block for further annulations.	Synthesis of the cycloheptane (B1346806) ring in frondosin A.	uconn.edu
Tandem C–H oxidation/oxa- Cope rearrangement/aldol (B89426) cyclization	A cascade reaction of allylic silylethers efficiently constructs the bicyclic framework.	Efficient construction of various 8-oxabicyclo[3.2.1]octanes.	rsc.org

Stereochemical Control and Conformational Analysis of 3 Oxabicyclo 3.2.1 Octan 8 Amine and Analogs

Enantioselective Synthesis Strategies for Bicyclo[3.2.1]octane Scaffolds

The construction of bicyclo[3.2.1]octane systems with high enantiopurity is a key focus in synthetic organic chemistry, driven by the prevalence of this scaffold in numerous biologically active natural products. A variety of enantioselective strategies have been developed, with organocatalysis emerging as a powerful tool. mdpi.comresearchgate.net These methods often allow for the direct formation of chiral bicyclo[3.2.1]octanes from achiral starting materials, bypassing the need for chiral auxiliaries or resolutions. researchgate.netrsc.org

One prominent approach involves the use of chiral organocatalysts to promote domino reactions, such as Michael-aldol sequences, which can construct the bicyclic core with multiple stereocenters in a single operation. mdpi.comacs.org For instance, the reaction of cyclic 1,3-ketoesters with β,γ-unsaturated 1,2-ketoesters, catalyzed by chiral amines or their salts, can yield highly functionalized bicyclo[3.2.1]octanes with good to excellent enantioselectivities. acs.org Furthermore, the desymmetrization of achiral tropinone (B130398) derivatives, which share the related 8-azabicyclo[3.2.1]octane core, represents another effective strategy for accessing enantiomerically enriched compounds. rsc.org

Palladium-catalyzed asymmetric allylic alkylation has also been employed for the desymmetrization of tropinone derivatives, leading to tropane (B1204802) structures with high enantiomeric excess. ehu.es Additionally, asymmetric 1,3-dipolar cycloadditions between cyclic azomethine ylides and dipolarophiles, facilitated by a dual catalytic system of a rhodium(II) complex and a chiral Lewis acid, have proven effective in producing optically active 8-oxabicyclo[3.2.1]octanes. rsc.org These strategies, while often demonstrated on related aza- and oxa-bicyclic systems, provide a conceptual framework for the development of enantioselective syntheses of 3-Oxabicyclo[3.2.1]octan-8-amine.

Diastereoselective Control in Bicyclic Construction Methodologies

Achieving a high degree of diastereoselectivity is paramount in the synthesis of complex molecules like 3-Oxabicyclo[3.2.1]octan-8-amine, which can possess multiple stereocenters. The rigid bicyclic framework often allows for predictable stereochemical outcomes based on the reaction mechanism and the steric and electronic nature of the substrates and reagents.

A notable example of diastereoselective synthesis is the catalyst-free cascade Michael/Henry reaction of a functionalized vinylogous nucleophile with nitrostyrenes. researchgate.net This method yields structurally diverse bicyclo[3.2.1]octanes with excellent diastereoselectivities (≥10:1 dr). The reaction proceeds under mild conditions and has been demonstrated on a gram scale, highlighting its practical utility. researchgate.net

Furthermore, organocatalytic domino reactions, as mentioned previously, not only control enantioselectivity but also exhibit high levels of diastereocontrol. acs.org The relative stereochemistry of the newly formed stereocenters can often be predicted and controlled by the choice of catalyst and reaction conditions. For example, in the domino Michael/Aldol (B89426) reaction for the synthesis of bicyclo[3.2.1]octanes, the diastereomeric ratio can be influenced by the solvent, with toluene (B28343) favoring the precipitation of the racemic co-crystals of one diastereomer, while dichloromethane (B109758) leads to a homogeneous solution. researchgate.net The inherent conformational constraints of the bicyclic transition states play a crucial role in directing the stereochemical pathway of these reactions.

Conformational Preferences and Structural Rigidity of the 8-Oxabicyclo[3.2.1]octane System

The 8-oxabicyclo[3.2.1]octane skeleton, a close analog of the 3-oxa system, is characterized by a high degree of structural rigidity. This rigidity stems from the fused ring system, which significantly restricts conformational flexibility compared to monocyclic or acyclic counterparts. The dominant conformation of the six-membered ring within this bicyclic system is typically a chair, while the five-membered ring adopts an envelope conformation.

A detailed conformational analysis of derivatives of 8-oxabicyclo[3.2.1]oct-6-en-3-one has been conducted using a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and theoretical calculations. researchgate.net For several derivatives, including 2α,4α-dimethyl-6,7-exo-isopropylidenedioxy-8-oxabicyclo[3.2.1]octan-3α-ol and its 3β-ol isomer, the pyran ring was found to adopt a chair conformation. researchgate.net However, in the case of a tetramethylated analog, NMR data suggested the presence of a boat conformer, even though theoretical calculations predicted the chair conformer to be of lower energy. researchgate.net This discrepancy highlights the importance of combining experimental data with computational models for a comprehensive understanding of conformational preferences. The study also demonstrated that chemical shift calculations using DFT can be more consistent with experimental NMR data than the relative energies of conformers alone. researchgate.net

The rigid nature of the 8-oxabicyclo[3.2.1]octane system is a key determinant of its reactivity and biological activity. The fixed spatial arrangement of substituents influences intermolecular interactions, such as binding to biological targets. Ring-opening reactions of this system are also a subject of interest, further underscoring the importance of understanding its conformational behavior. acs.org

X-ray Crystallographic Studies of 8-Oxabicyclo[3.2.1]octane Derivatives for Absolute and Relative Stereochemistry

X-ray crystallography is an indispensable tool for the unambiguous determination of the three-dimensional structure of crystalline compounds, providing precise information on bond lengths, bond angles, and the absolute and relative stereochemistry of chiral centers.

In the study of 8-oxabicyclo[3.2.1]octane derivatives, X-ray crystallography has been instrumental in confirming molecular structures and stereochemical assignments. For example, the structure of (1R)-1,8,8-trimethyl-3-oxabicyclo[3.2.1]octane-2,4-dione (camphoric anhydride) was determined by X-ray diffraction. This analysis revealed that the six-membered ring adopts a half-boat conformation, with a notable non-planarity of the anhydride (B1165640) group. Such detailed structural information is crucial for interpreting other spectroscopic data, like circular dichroism (CD) spectra, which are sensitive to conformational changes.

In another instance, the relative stereochemistry of (1R,2R,3r,4S,5S)-3-methyl-8-oxabicyclo[3.2.1]oct-6-ene-2,4-diol was ambiguous based on NMR methods alone. nih.gov To resolve this, the crystalline diacetate derivative was synthesized, and its structure was determined by X-ray crystallography. nih.govresearchgate.net The analysis confirmed the relative stereochemistry and provided detailed conformational information, showing that the six-membered ring adopts a chair conformation. nih.gov These examples underscore the definitive role of X-ray crystallography in the structural elucidation of complex bicyclic systems.

Computational Chemistry in Understanding Stereochemistry and Reactivity

Computational chemistry provides powerful insights into the stereochemical and electronic properties of molecules, complementing experimental findings. Methods such as Density Functional Theory (DFT) and molecular dynamics simulations are particularly valuable for studying complex systems like 3-Oxabicyclo[3.2.1]octan-8-amine and its analogs.

Density Functional Theory (DFT) Calculations for Reaction Mechanisms and Transition States

Density Functional Theory (DFT) has become a standard tool for investigating reaction mechanisms, predicting reaction outcomes, and understanding the origins of stereoselectivity. By calculating the energies of reactants, products, intermediates, and transition states, DFT can elucidate the preferred reaction pathway.

In the context of the organocatalytic domino Michael-Henry reaction for the synthesis of bicyclo[3.2.1]octane derivatives, DFT calculations were employed to investigate the transition states. acs.org This theoretical analysis led to the proposal of a novel dual activation model to explain the excellent stereoselectivities observed experimentally. acs.org DFT has also been used to study the conformational preferences of 8-oxabicyclo[3.2.1]octane derivatives, where it was shown that calculated chemical shifts can be more reliable than relative energies for determining the dominant conformer in solution. researchgate.net These studies demonstrate the power of DFT in providing a deeper understanding of the factors that control both reactivity and stereochemistry in the formation of bicyclic systems.

Molecular Dynamics Simulations for Conformational Analysis

Molecular dynamics (MD) simulations offer a means to explore the conformational landscape of molecules over time, providing a dynamic picture of their behavior. This is particularly useful for flexible molecules or for understanding the influence of solvent on conformation.

While specific MD simulations for 3-Oxabicyclo[3.2.1]octan-8-amine were not found, studies on related systems highlight the utility of this technique. For instance, the conformational analysis of a series of tri- and tetrahydroxyazepanes, which can be considered as structural mimics or derivatives of ring-opened bicyclic systems, has been carried out using MD simulations in conjunction with other methods. researchgate.net These simulations revealed that the different isomers exist in a conformational equilibrium between two chair-like structures. researchgate.net By providing insights into the dynamic behavior and conformational equilibria of related structures, MD simulations can be a valuable tool in predicting the conformational properties of 3-Oxabicyclo[3.2.1]octan-8-amine and its derivatives.

Role of 3 Oxabicyclo 3.2.1 Octan 8 Amine and Related Scaffolds in Advanced Organic Synthesis

Utilization as Versatile Building Blocks for Complex Heterocyclic Structures

The 3-oxabicyclo[3.2.1]octane skeleton is a privileged motif that serves as a versatile building block for the synthesis of more complex heterocyclic structures. researchgate.netthieme.de Its inherent conformational rigidity allows for a high degree of stereocontrol in subsequent transformations. Derivatives of this scaffold, such as 8-oxabicyclo[3.2.1]octan-3-one, are excellent precursors for a variety of synthetic manipulations. researchgate.net For instance, these ketones can undergo reactions like Baeyer-Villiger oxidation, where the regioselectivity is influenced by substituents on the bicyclic frame, leading to the formation of lactones which are themselves important heterocyclic intermediates. researchgate.net

The amine functionality in exo-8-oxabicyclo[3.2.1]octan-3-amine hydrochloride provides a nucleophilic handle for further elaboration. evitachem.com This allows for its incorporation into larger, more complex heterocyclic systems through reactions such as N-acylation, N-alkylation, and condensation with various electrophiles. The ability to modify the amine group, often after a deprotection step, is crucial for its application as a scaffold in medicinal chemistry and the synthesis of novel therapeutic agents. evitachem.com The oxabicyclic framework can be stereospecifically opened to yield chiral monocyclic or linear compounds, further highlighting its versatility as a synthetic intermediate. thieme.de

Application as Chiral Ligands in Asymmetric Catalysis

While direct applications of 3-Oxabicyclo[3.2.1]octan-8-amine as a chiral ligand in asymmetric catalysis are not extensively documented in current literature, the broader class of chiral bicyclic amines has proven to be highly effective in this domain. These rigid backbones are ideal for creating a well-defined chiral environment around a metal center, which is crucial for achieving high enantioselectivity in catalytic transformations.

The development of novel chiral ligands is a cornerstone of asymmetric catalysis, and bicyclic structures are particularly attractive due to their conformational rigidity. For example, chiral bicyclic phosphoramidites have been successfully employed as ligands in copper-catalyzed enantioselective additions of dialkylzinc reagents to enones. Similarly, rhodium complexes bearing chiral bicyclic N-heterocyclic carbene (NHC) ligands have shown promise in the asymmetric ring-opening of oxabenzonorbornadienes with amines. thieme-connect.com

The structural characteristics of 3-Oxabicyclo[3.2.1]octan-8-amine, particularly its defined stereochemistry and the presence of a coordinating amine group, suggest its potential as a scaffold for the design of new chiral ligands. By analogy with other successful bicyclic amine ligands, derivatives of 3-Oxabicyclo[3.2.1]octan-8-amine could be developed to influence the stereochemical outcome of a wide range of metal-catalyzed reactions.

Strategic Application in Peptidomimetic Chemistry

The design of peptidomimetics, molecules that mimic the structure and function of peptides, is a major focus in medicinal chemistry to overcome the limitations of natural peptides, such as poor bioavailability and rapid degradation. clockss.org Bicyclic scaffolds, including those related to 3-oxabicyclo[3.2.1]octane, play a crucial role in this field.

A notable class of peptidomimetic scaffolds is the Bicyclic Tryptophan Amino acid mimetics (BTAa), which are based on a 3-aza-6,8-dioxabicyclo[3.2.1]octane core. thieme-connect.comresearchgate.net These scaffolds are synthesized from tartaric acid and amino acid derivatives and are designed to act as conformationally constrained dipeptide isosteres. thieme-connect.comacs.org The rigid bicyclic structure locks the geometry of the mimicked peptide backbone, which can lead to enhanced binding affinity and selectivity for biological targets. thieme-connect.com

The synthesis of these BTAa scaffolds allows for the introduction of various amino acid side chains at stereodefined positions, providing a library of diverse peptidomimetics. researchgate.net These have been successfully incorporated into cyclic oligopeptides, for instance, as inhibitors of chymotrypsin. researchgate.net The development of solid-phase synthetic methodologies for these scaffolds has further expanded their accessibility and application in the generation of focused libraries of peptidomimetics. thieme-connect.com

The conformational rigidity of bicyclic scaffolds is also exploited in the design of rigid amino acid mimetics and reverse turn inducers. Reverse turns are common secondary structures in proteins and are often involved in molecular recognition processes. Bicyclic systems can be designed to mimic the specific dihedral angles of a β-turn, a crucial structural element in many biologically active peptides. nih.gov

Scaffolds based on the 3-aza-6,8-dioxabicyclo[3.2.1]octane framework have been shown to act as effective reverse turn inducers. thieme-connect.comresearchgate.net When the carboxylic group is in the 7-endo position, these BTAa scaffolds can be considered as mimetics of β-turns in both cyclic and linear peptides. thieme-connect.com These have been incorporated into cyclic peptidomimetics containing the RGD or DGR sequences to study their binding to integrins, demonstrating their utility in probing protein-ligand interactions. researchgate.net

Strategic Intermediates in Natural Product Total Synthesis

The 8-oxabicyclo[3.2.1]octane core is a recurring structural motif in a variety of natural products with interesting biological activities. nih.govrsc.orgehu.es Consequently, the development of synthetic routes to this bicyclic system is of significant interest to the synthetic community.

Numerous synthetic strategies have been developed to construct the 8-oxabicyclo[3.2.1]octane framework, often as a key step in the total synthesis of natural products. rsc.org These methods include cycloaddition reactions and tandem processes that allow for the efficient and stereoselective formation of this bicyclic system. nih.govehu.es

For example, a gold-catalyzed tandem 1,3-acyloxy migration/Ferrier rearrangement of glycal-derived 1,6-enynes provides a highly efficient and diastereoselective route to functionalized 8-oxabicyclo[3.2.1]octanes. rsc.orgehu.es These intermediates can then be further elaborated to access the core structures of natural products like homalomenol C. ehu.es Another approach involves a TiCl₄-mediated activation of 3-alkoxycyclobutanones and their subsequent reaction with allenylsilanes to stereoselectively synthesize 8-oxabicyclo[3.2.1]octan-3-ones. thieme.de

While a direct total synthesis commencing from 3-Oxabicyclo[3.2.1]octan-8-amine is not prominently featured, the strategic importance of the 8-oxabicyclo[3.2.1]octane scaffold as a central intermediate is undisputed. The functional groups present in derivatives of this scaffold, such as ketones and amines, provide the necessary handles for the construction of the complex architectures found in nature.

Synthesis of Analogs of Natural Product Cores (e.g., Tropane (B1204802) Alkaloids and Related Scaffolds)

The 3-oxabicyclo[3.2.1]octane framework, a key structural motif, serves as a versatile scaffold in the synthesis of analogs of various natural products, most notably tropane alkaloids. The replacement of the nitrogen atom at the 8-position of the tropane skeleton with an oxygen atom leads to the 8-oxabicyclo[3.2.1]octane core. This bioisosteric substitution has proven to be a successful strategy in medicinal chemistry for developing novel therapeutic agents with modified pharmacological profiles. nih.govacs.orgcambridgemedchemconsulting.com

Research into the synthesis of these oxygen-bridged analogs has been driven by the need for compounds with altered binding affinities at various receptors and transporters, such as the dopamine (B1211576) transporter (DAT), serotonin (B10506) transporter (SERT), and muscarinic receptors, which are targeted by natural tropane alkaloids like cocaine and atropine. nih.govacs.orgnih.gov The resulting "oxa-analogs" often exhibit unique structure-activity relationships (SAR) compared to their nitrogen-containing counterparts.

Synthesis of 8-Oxabicyclo[3.2.1]octane-based Tropane Analogs

The synthesis of tropane alkaloid analogs based on the 8-oxabicyclo[3.2.1]octane scaffold often involves the construction of the bicyclic system followed by functionalization to introduce the desired substituents. While direct synthesis from 3-Oxabicyclo[3.2.1]octan-8-amine is a plausible route, much of the reported literature focuses on building the core from other precursors and then introducing functionalities.

One prominent approach involves the synthesis of 2-carbomethoxy-3-aryloxabicyclo[3.2.1]octanes, which are potent non-nitrogen inhibitors of monoamine transporters. acs.org A key finding in this area is that the 8-amino function of the traditional tropane skeleton is not an absolute requirement for high-affinity binding to the dopamine transporter. acs.org The synthesis of these analogs demonstrates the utility of the 8-oxabicyclo[3.2.1]octane core as a successful bioisostere of the tropane nucleus.

For instance, the synthesis of 3β-(3,4-dichlorophenyl)- and 3α-(3,4-dichlorophenyl) analogs of 2-carbomethoxy-8-oxabicyclo[3.2.1]octane has been reported to yield potent inhibitors of the dopamine transporter. acs.org This highlights the potential of modifying the stereochemistry and substitution pattern on the oxa-tropane core to fine-tune biological activity.

Furthermore, Stille and Suzuki cross-coupling reactions have been effectively utilized in the synthesis of 3-(biaryl)-8-oxabicyclo[3.2.1]oct-2-ene-2-carboxylic acid methyl esters. nih.gov Subsequent reduction of the double bond can lead to a mixture of diastereomers at the 2- and 3-positions, which can be separated and characterized to explore their structure-activity relationships. nih.gov

The exo-8-Oxabicyclo[3.2.1]octan-3-amine hydrochloride is a commercially available starting material that serves as a valuable building block for introducing an amino group onto the scaffold, enabling the synthesis of a different class of tropane analogs. evitachem.com This amine functionality can be further derivatized to explore its impact on biological activity.

The following table summarizes key intermediates and resulting analogs in the synthesis of oxa-tropane derivatives:

Starting Material/Intermediate	Synthetic Method	Resulting Analog Core	Key Findings	Reference(s)
8-oxabicyclo[3.2.1]octan-3-one	Enantioselective deprotonation and subsequent reactions	8-oxa-norcocaine analogs	Synthesis of 8-oxa analogues of norcocaine (B1214116) with cocaine-like activity.	acs.org
3-triflyloxy-8-oxabicyclo[3.2.1]oct-2-ene-2-carboxylic acid methyl ester	Stille/Suzuki cross-coupling	3-(Biaryl)-8-oxabicyclo[3.2.1]octane	Benzothiophene substituted compounds showed significant DAT inhibition selectivity over SERT.	nih.gov
Furan (B31954) and a suitable dienophile	[4+3] Cycloaddition	8-Oxabicyclo[3.2.1]octene derivative	Foundation for further functionalization to various analogs.
exo-8-Oxabicyclo[3.2.1]octan-3-amine hydrochloride	Derivatization of the amine	Substituted 3-amino-8-oxabicyclo[3.2.1]octanes	Scaffold for developing new therapeutic agents.	evitachem.com

The research in this area underscores the significance of the 3-oxabicyclo[3.2.1]octane framework and its derivatives in the generation of novel tropane alkaloid analogs. By replacing the nitrogen bridge with an oxygen atom, chemists have been able to create compounds with distinct pharmacological properties, demonstrating the power of bioisosteric replacement in drug discovery.

Bioisosteric Rationales and Scaffold Diversification of Bridged Oxabicyclic Systems

Design Principles for Bicyclo[3.2.1]octane Derivatives as Bioisosteres of Aromatic and Other Cyclic Systems

The bicyclo[3.2.1]octane framework has emerged as a valuable scaffold in medicinal chemistry, often employed as a bioisosteric replacement for aromatic and other cyclic systems. chemrxiv.orgresearchgate.net Bioisosteres are substituents or groups with similar physical or chemical properties that impart comparable biological activities to a molecule. prismbiolab.com The rationale behind using bicyclo[3.2.1]octane derivatives as bioisosteres stems from several key design principles:

Three-Dimensionality and Vectorial Properties: Unlike flat aromatic rings, the bicyclo[3.2.1]octane system possesses a rigid, three-dimensional structure. This allows for a more defined spatial arrangement of substituents, enabling more precise interactions with biological targets. chemrxiv.orgucl.ac.uk The exit vectors of substituents from the bicyclic core can mimic the spatial relationship of substituents on an aromatic ring, particularly for meta-substituted arenes. researchgate.net

Improved Physicochemical Properties: Aromatic rings can contribute to poor solubility and high metabolic liability in drug candidates. Replacing them with saturated bicyclic systems like bicyclo[3.2.1]octane can lead to significant improvements in physicochemical properties. researchgate.netacs.org These improvements often include increased solubility, enhanced metabolic stability, and reduced lipophilicity, which are crucial for favorable pharmacokinetics. nih.govresearchgate.net

Exploration of Novel Chemical Space: The use of bicyclo[3.2.1]octane scaffolds allows medicinal chemists to explore novel regions of chemical space. acs.orgrsc.org This can lead to the discovery of compounds with improved potency, selectivity, and intellectual property profiles. The rigid nature of the scaffold helps in understanding the structure-activity relationship by reducing the conformational flexibility of the molecule. researchgate.netuniroma1.it

Scaffold Hopping and Analogue Generation: The bicyclo[3.2.1]octane core can serve as a platform for scaffold hopping, where the central core of a known active molecule is replaced with this bicyclic system to generate novel analogues. This strategy can help to overcome issues with the original scaffold, such as toxicity or poor ADME (absorption, distribution, metabolism, and excretion) properties. prismbiolab.com

The synthesis of diverse bicyclo[3.2.1]octane derivatives has been a focus of organic chemists, with various methods developed to introduce functional groups at different positions on the scaffold, further expanding its utility in drug discovery. researchgate.netmdpi.com

Comparative Analysis with Other Saturated Bioisosteres (e.g., Bicyclo[1.1.1]pentane, Bicyclo[2.2.2]octane, Cubane)

The bicyclo[3.2.1]octane system is part of a larger family of saturated bicyclic and polycyclic scaffolds used as bioisosteres for aromatic rings. A comparative analysis with other prominent members of this class—bicyclo[1.1.1]pentane (BCP), bicyclo[2.2.2]octane (BCO), and cubane (B1203433)—reveals distinct advantages and disadvantages for each. nih.govresearchgate.net

Bicyclo[1.1.1]pentane (BCP):

Strengths: BCP has gained significant popularity as a para-substituted benzene (B151609) bioisostere. acs.orgthieme-connect.com Its rigid, linear geometry effectively mimics the 180° exit vectors of a para-substituted arene. acs.org A key advantage of BCP is its ability to improve physicochemical properties, often leading to increased solubility and metabolic stability. pharmablock.comnih.gov It is also the least lipophilic among the common saturated bioisosteres due to its lower carbon count. pharmablock.com

Weaknesses: The distance between the bridgehead carbons in BCP (approximately 1.85 Å) is significantly shorter than that in a para-substituted phenyl ring (around 2.8 Å). nih.govpharmablock.com This mismatch in distance can sometimes negatively impact biological activity if the spacing is critical for target engagement. acs.org

Bicyclo[2.2.2]octane (BCO):

Strengths: The distance between the bridgehead carbons in BCO (approximately 2.6 Å) is a closer match to that of a para-substituted phenyl ring. nih.govpharmablock.com Like other saturated bioisosteres, BCO can enhance metabolic stability. nih.gov

Weaknesses: A significant drawback of BCO is its higher lipophilicity compared to other bioisosteres and the parent phenyl ring. nih.gov This can lead to decreased aqueous solubility, which is often a property medicinal chemists aim to improve. nih.gov

Cubane:

Strengths: Cubane offers a bridgehead-to-bridgehead distance (approximately 2.72 Å) that is very similar to a para-substituted benzene ring. pharmablock.comacs.org It is a highly strained but kinetically stable molecule. acs.orgwikipedia.org The unique geometry of cubane allows for the presentation of substituents in a precise three-dimensional arrangement. acs.orgnih.gov

Weaknesses: The synthesis of functionalized cubanes can be challenging and costly. acs.org Furthermore, recent studies have indicated that cubane can be unstable in the presence of transition metals and may degrade under certain conditions like mechanochemical stress or heating. nih.gov

Bicyclo[3.2.1]octane: The bicyclo[3.2.1]octane scaffold offers a balance of properties. Its non-symmetrical, rigid structure provides a different set of exit vectors compared to the more symmetrical BCP, BCO, and cubane systems, making it a suitable bioisostere for meta- and other substitution patterns on aromatic rings. researchgate.net Its physicochemical properties can be modulated by the placement of heteroatoms within the scaffold, such as in the case of oxabicyclo[3.2.1]octanes.

Bioisostere	Bridgehead Distance (Å)	Key Advantages	Key Disadvantages
Bicyclo[1.1.1]pentane (BCP)	~1.85	Improves solubility and metabolic stability; low lipophilicity. pharmablock.comnih.gov	Shorter bridgehead distance than benzene. nih.govpharmablock.com
Bicyclo[2.2.2]octane (BCO)	~2.60	Similar bridgehead distance to benzene; enhances metabolic stability. nih.govpharmablock.com	Higher lipophilicity, can decrease solubility. nih.gov
Cubane	~2.72	Very similar bridgehead distance to benzene; unique 3D geometry. pharmablock.comacs.org	Synthetic challenges; potential instability. acs.orgnih.gov
Bicyclo[3.2.1]octane	Variable	Versatile for mimicking different substitution patterns; tunable properties. researchgate.net	Less explored than other bioisosteres.

The 8-Oxabicyclo[3.2.1]octane Scaffold as a Non-Nitrogen Analogue in Molecular Design

The 8-oxabicyclo[3.2.1]octane scaffold is a prominent heterocyclic framework found in numerous natural products with significant biological activities. In molecular design, this scaffold is particularly valuable as a non-nitrogen analogue of the tropane (B1204802) skeleton (8-azabicyclo[3.2.1]octane). rsc.org The tropane alkaloid family, which includes well-known compounds like cocaine and atropine, is characterized by the 8-azabicyclo[3.2.1]octane core. rsc.org

The replacement of the nitrogen atom at the 8-position with an oxygen atom offers several strategic advantages in drug discovery:

Modulation of Physicochemical Properties: The substitution of a basic nitrogen atom with a more neutral oxygen atom significantly alters the physicochemical properties of the molecule. This change can lead to reduced basicity (pKa), which can in turn affect properties like solubility, permeability, and plasma protein binding. This can be a desirable modification to fine-tune the pharmacokinetic profile of a drug candidate.

Alteration of Biological Activity and Selectivity: The nitrogen atom in tropane alkaloids is often crucial for their interaction with biological targets, frequently forming ionic interactions or hydrogen bonds. Replacing it with an oxygen atom removes this potential for basic interactions, which can lead to a change in the biological activity profile or an improvement in selectivity for a particular target over others. For instance, this can be a strategy to eliminate unwanted off-target effects associated with the basic nitrogen.

Metabolic Stability: The nitrogen atom in the tropane scaffold can be a site of metabolic transformation, such as N-dealkylation. Replacing the nitrogen with a more metabolically stable ether linkage can block these metabolic pathways, potentially leading to a longer half-life and improved bioavailability of the compound.

Intellectual Property: Creating non-nitrogen analogues of known bioactive compounds, such as those containing the tropane scaffold, can be a viable strategy for generating novel chemical entities with distinct intellectual property rights.

The synthesis of the 8-oxabicyclo[3.2.1]octane core has been the subject of considerable research, with various synthetic strategies developed to access this important scaffold, including cycloaddition reactions and rearrangement cascades. acs.orgresearchgate.net

Exploration of Conformational Effects and Three-Dimensional Chemical Space through Rigid Bicyclic Scaffolds

Rigid bicyclic scaffolds, including the 3-oxabicyclo[3.2.1]octane system, are powerful tools for exploring conformational effects and expanding the three-dimensional (3D) chemical space in drug discovery. acs.orgresearchgate.net The increasing recognition of the limitations of "flat" molecules, which are often associated with poor physicochemical properties and promiscuous biological activity, has driven the interest in molecules with greater sp3 character and defined 3D shapes. ucl.ac.uk

Conformational Restriction: Flexible molecules can adopt a multitude of conformations, and only one of these may be the "active conformation" that binds to the biological target. uniroma1.it This conformational flexibility can come at an energetic cost upon binding and may also lead to interactions with unintended targets, causing side effects. researchgate.netuniroma1.it Rigid scaffolds like 3-oxabicyclo[3.2.1]octane lock the molecule into a more defined conformation. researchgate.netnih.gov This pre-organization can lead to:

Improved Selectivity: A more rigid molecule is less likely to adopt conformations that fit into the binding sites of off-target proteins. researchgate.net

Exploration of 3D Chemical Space: The concept of "chemical space" encompasses all possible molecules. youtube.com Historically, medicinal chemistry has been dominated by aromatic and other planar ring systems. Rigid bicyclic scaffolds provide a means to move beyond this "flatland" and explore the vast, underexplored regions of 3D chemical space. researchgate.net

Novel Scaffolds: The enumeration and synthesis of novel bicyclic systems, including those containing azepane or oxabicyclic cores, can lead to the discovery of unprecedented molecular architectures with unique biological activities. acs.orgnih.gov

Precise Vectorial Display of Substituents: The fixed geometry of bicyclic systems allows for the precise positioning of functional groups in 3D space. This enables a more systematic exploration of the structure-activity relationship (SAR) by providing clear information on how the spatial orientation of substituents affects biological activity.

Future Perspectives and Emerging Trends in 3 Oxabicyclo 3.2.1 Octan 8 Amine Research

Development of Novel and Sustainable Synthetic Methodologies for Bicyclic Amino-Oxo Structures

The synthesis of complex bicyclic structures like 3-oxabicyclo[3.2.1]octan-8-amine is continuously evolving, with an emphasis on sustainability, efficiency, and stereocontrol. Modern synthetic chemistry is moving away from classical, multi-step processes towards more elegant and atom-economical routes.

Key developments in this area include tandem or cascade reactions, where multiple bond-forming events occur in a single operation. For instance, a tandem C–H oxidation/oxa- nih.govnih.gov Cope rearrangement/aldol (B89426) reaction has been developed for the efficient construction of 8-oxabicyclo[3.2.1]octanes. rsc.org This approach streamlines the synthesis, reducing the need for intermediate purification steps and minimizing waste. Similarly, gold-catalyzed tandem reactions, such as a 1,3-acyloxy migration/Ferrier rearrangement, provide highly efficient and diastereoselective access to the 8-oxabicyclo[3.2.1]octane core. researchgate.net

Other innovative methods focus on unique bond formations and rearrangements. A notable example is the discovery of a novel rearrangement reaction that yields the oxabicyclo[3.2.1]octane skeleton from a dimethyl acetal (B89532) intermediate, which has been used to synthesize new opioid ligands. nih.gov The use of TiCl₄-mediated activation of 3-alkoxycyclobutanones followed by reaction with allenylsilanes represents another advanced strategy for the stereoselective synthesis of 8-oxabicyclo[3.2.1]octan-3-ones. thieme.de These methods often provide access to enantiomerically pure compounds, which is crucial for pharmacological applications.

The table below summarizes some of the novel synthetic strategies being explored.

Methodology	Key Features	Advantages	Representative Reaction
Tandem Reactions	Multiple reactions in one pot	Increased efficiency, reduced waste, fewer purification steps. rsc.org	C–H oxidation/oxa- nih.govnih.gov Cope rearrangement/aldol cyclization. rsc.org
Gold Catalysis	Mild reaction conditions, high efficiency	High diastereoselectivity, access to enantiomerically pure products. researchgate.net	Tandem 1,3-acyloxy migration/Ferrier rearrangement. researchgate.net
Novel Rearrangements	Discovery of new reaction pathways	Access to unique isomers, high yield from specific precursors. nih.gov	Rearrangement of a tricyclic 1,3,5-trioxazatriquinane skeleton precursor. nih.gov
Lewis Acid Mediation	Stereoselective bond formation	Synthesis from simple building blocks, unique multi-step mechanism. thieme.de	TiCl₄-mediated reaction of 3-alkoxycyclobutanones and allenylsilanes. thieme.de
Double Michael Addition	Forms bridged bicyclic systems	High yield, stereochemical control of the bridged center. researchgate.net	Addition of carbon nucleophiles to cyclic dienones. researchgate.net

These advanced synthetic methods represent a significant step forward in producing complex bicyclic amines with greater control and sustainability, paving the way for the creation of new therapeutic agents.

Advanced Computational Design and Prediction for New Bicyclic Analogs

Computational chemistry has become an indispensable tool in modern drug discovery, enabling the rational design and prediction of properties for new molecules before their synthesis. For bicyclic structures like 3-oxabicyclo[3.2.1]octan-8-amine, computational methods are used to explore the vast chemical space of possible analogs, predict their binding affinity to biological targets, and optimize their pharmacological profiles.

Docking calculations, for example, are used to predict the binding orientation of a ligand within the active site of a protein. This was utilized in the development of inhibitors for the inflammatory kinases TBK1 and IKKε, where docking calculations with an existing inhibitor's co-crystal structure guided the synthesis of new, more potent analogs. nih.gov Computational studies can also predict the fundamental stability and potential for the existence of novel, highly complex molecules, as demonstrated by the theoretical analysis of tetranitratoxycarbon. wikipedia.org

These in silico techniques accelerate the drug discovery process by prioritizing the most promising candidates for synthesis and biological testing, thereby saving significant time and resources.

The following table outlines key computational techniques and their applications in designing new bicyclic analogs.

Computational Technique	Application	Key Outcome	Example Principle
Molecular Docking	Predicts ligand-protein binding modes and affinities.	Identification of potent inhibitors and optimization of lead compounds.	Guiding the synthesis of kinase inhibitors based on a known co-crystal structure. nih.gov
Quantum Chemistry	Calculates molecular properties and predicts stability.	Confirmation of the viability of novel or highly strained molecular structures.	Predicting the existence and stability of a hypothetical molecule. wikipedia.org
Molecular Dynamics (MD)	Simulates the movement of atoms and molecules over time.	Understanding the dynamic behavior of a ligand in a binding pocket and assessing conformational stability. aps.org	Simulating the movement of biciliated robotic systems to understand synchronization, analogous to molecular interactions. aps.org
Cheminformatics	Analyzes large chemical datasets to identify structure-activity relationships (SAR).	Prioritization of scaffolds and functional groups for synthesis in lead discovery. acs.org	Using algorithms to analyze synthesis datasets for predicting reaction outcomes. acs.org

The integration of these computational tools allows for a more targeted and intelligent approach to designing the next generation of drugs based on the 3-oxabicyclo[3.2.1]octan-8-amine scaffold.

Chemoinformatic and Combinatorial Library Synthesis Approaches for Scaffold Diversification

To fully explore the therapeutic potential of the 3-oxabicyclo[3.2.1]octan-8-amine framework, researchers are turning to high-throughput strategies like combinatorial chemistry and diversity-oriented synthesis (DOS). These approaches allow for the rapid generation of large libraries of related compounds, enabling a broad exploration of structure-activity relationships (SAR).

Combinatorial chemistry focuses on systematically creating a large number of compounds by combining a smaller number of building blocks. acs.org This can be done on a solid phase or in solution to generate libraries of arylpiperidines or biphenyls, which are common motifs in drug discovery. acs.org The goal is to produce a wide range of structural variations around a core scaffold. nih.gov

Diversity-oriented synthesis (DOS) aims to create libraries of structurally complex and diverse molecules, often with a high degree of three-dimensionality. core.ac.uk This is important because biological macromolecules interact in a 3D environment, and molecules with greater spatial complexity are thought to have a better chance of interacting with novel biological targets. core.ac.uk A reagent-based DOS approach, for instance, can use a densely functionalized intermediate that can be selectively reacted with various reagents to produce diverse molecular scaffolds. core.ac.uk

Chemoinformatics plays a crucial role in managing and analyzing the large datasets generated from these libraries. It helps in assessing the diversity of a library, identifying promising hits from high-throughput screening, and guiding the design of subsequent libraries.

The table below details different strategies for scaffold diversification.

Strategy	Description	Key Advantage	Application Example
Combinatorial Chemistry	Systematic synthesis of large libraries from a set of building blocks.	Rapid generation of numerous analogs for SAR studies. acs.org	Creating libraries of biphenyls using Suzuki or Stille reactions. acs.org
Diversity-Oriented Synthesis (DOS)	Synthesis of structurally complex and diverse molecules, often with high sp³ content.	Access to novel regions of chemical space and biologically relevant 3D structures. core.ac.uk	Using rhodium carbenoid chemistry to generate diverse scaffolds for identifying mitotic modulators. core.ac.uk
Scaffold Hopping	Replacing a core molecular scaffold with another while retaining similar biological activity.	Discovery of novel intellectual property and improved drug-like properties.	Not directly in results, but a common goal of library synthesis.
Multi-component Reactions (MCRs)	Reactions where three or more reactants combine in a single step to form a product containing parts of all components.	High efficiency and complexity generation in a single synthetic step. acs.org	Development of a combinatorial scaffolding procedure using an MCR to create tripartite structures. acs.org

These powerful techniques are essential for systematically exploring the chemical space around the 3-oxabicyclo[3.2.1]octan-8-amine core, maximizing the chances of discovering new and effective therapeutic agents.

Integration of 8-Oxabicyclo[3.2.1]octane Synthesis with Flow Chemistry and Automated Synthesis Platforms

A major trend in modern chemical synthesis is the shift from traditional batch processing to continuous flow chemistry. nih.gov Flow chemistry offers numerous advantages, particularly for the synthesis of complex molecules like those containing the 8-oxabicyclo[3.2.1]octane core. These benefits include enhanced safety, improved heat and mass transfer, precise reaction control, and easier scalability. researchgate.netnih.gov

In a flow system, reagents are continuously pumped through a network of tubes or channels, often passing through reactors where temperature, pressure, and mixing are precisely controlled. beilstein-journals.org This setup is particularly advantageous for reactions that are hazardous or difficult to control in batch, such as those involving highly reactive intermediates or exothermic processes. nih.govbeilstein-journals.org The small reactor volumes in flow systems minimize the risk associated with unstable intermediates. beilstein-journals.org

The integration of flow reactors with automated platforms allows for the rapid optimization of reaction conditions and the synthesis of compound libraries with minimal manual intervention. This "synthesis on demand" capability can significantly accelerate the drug discovery and development pipeline. nih.gov While specific examples of flow synthesis for 3-oxabicyclo[3.2.1]octan-8-amine are not yet widespread in the literature, the principles have been successfully applied to other complex structures, including the synthesis of C-glycosyl compounds, demonstrating the potential for this technology in carbohydrate and heterocyclic chemistry. nih.gov

The table below highlights the key advantages of integrating flow chemistry into the synthesis of bicyclic compounds.

Feature	Advantage in Bicyclic Synthesis	Mechanism/Principle
Enhanced Safety	Allows for the safe handling of reactive intermediates and hazardous reagents common in complex syntheses. nih.gov	Small reaction volumes minimize the impact of exothermic events or decomposition.
Precise Control	Superior control over reaction parameters (temperature, pressure, stoichiometry) leads to higher yields and purities. researchgate.net	High surface-area-to-volume ratio allows for efficient heat and mass transfer.
Scalability	Production can be scaled up by running the system for longer durations, avoiding the need to re-optimize for larger reactors. nih.gov	Continuous processing eliminates batch-to-batch variability.
Automation & Integration	Can be integrated with purification and analysis units for a fully automated "synthesis-to-testing" workflow. nih.gov	Modular nature of flow systems allows for "telescoping" multiple reaction steps without intermediate isolation. nih.gov
Access to New Reaction Conditions	Enables the use of extreme temperatures and pressures that are unsafe or impractical in batch reactors. beilstein-journals.org	Superheating solvents above their boiling points under pressure can dramatically accelerate reaction rates.

The adoption of flow chemistry and automation is poised to revolutionize the synthesis of complex pharmaceutical intermediates like 3-oxabicyclo[3.2.1]octan-8-amine, making their production more efficient, safer, and more sustainable.

Q & A

Basic Research Questions

Q. What synthetic routes are commonly employed for the preparation of 3-Oxabicyclo[3.2.1]octan-8-amine?

• Methodological Answer : The synthesis typically involves bicyclic scaffold construction via intramolecular cyclization. For example, camphor-derived anhydrides (e.g., 3-Oxabicyclo[3.2.1]octane-2,4-dione derivatives) can serve as precursors. A stepwise approach includes:

• Step 1 : Functionalization of the bicyclic core with an amine group via reductive amination or nucleophilic substitution.
• Step 2 : Purification using column chromatography with gradients optimized for polar bicyclic amines (e.g., silica gel, eluent: hexane/ethyl acetate 7:3).
• Key Considerations : Stereochemical control during cyclization requires chiral catalysts or enantiomerically pure starting materials .

Q. How can the structural integrity of 3-Oxabicyclo[3.2.1]octan-8-amine be validated post-synthesis?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Use $^1H$- and $^{13}C$-NMR to confirm bicyclic geometry and amine proton environment. For instance, characteristic splitting patterns for bridgehead protons (δ ~2.5–3.5 ppm) indicate rigid bicyclic conformation .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms molecular formula (e.g., C$_7$H$_{11}$NO requires m/z 125.0841).
• X-ray Crystallography : Resolve ambiguous stereochemistry by growing single crystals in ethanol/water mixtures .

Advanced Research Questions

Q. What strategies address contradictory spectral data in stereoisomeric mixtures of 3-Oxabicyclo[3.2.1]octan-8-amine?

• Methodological Answer :

• Chiral Chromatography : Use Chiralpak® IA columns with ethanol/hexane mobile phases to separate enantiomers. Retention times and peak areas quantify isomer ratios .
• Dynamic NMR (DNMR) : Detect slow conformational exchange at low temperatures (e.g., -40°C in CD$_2$Cl$_2$) to distinguish axial vs. equatorial amine configurations .
• Computational Modeling : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) predict $^1H$-NMR shifts and verify dominant conformers .

Q. How can computational methods predict the bioactivity of 3-Oxabicyclo[3.2.1]octan-8-amine derivatives?

• Methodological Answer :

• Molecular Docking : Screen derivatives against target proteins (e.g., GPCRs) using AutoDock Vina. Prioritize compounds with binding energies < -8 kcal/mol.
• ADMET Prediction : Use SwissADME to assess pharmacokinetic properties (e.g., blood-brain barrier penetration, CYP450 inhibition).
• SAR Analysis : Correlate substituent effects (e.g., N-alkylation) with activity trends using QSAR models .

Q. What analytical techniques resolve degradation products of 3-Oxabicyclo[3.2.1]octan-8-amine under oxidative conditions?

• Methodological Answer :

• HPLC-MS/MS : Use a C18 column (3.5 µm, 2.1 × 100 mm) with 0.1% formic acid in water/acetonitrile gradients. Detect oxidation products (e.g., N-oxide derivatives) via fragmentation patterns (e.g., m/z 141 → 125).
• Electron Paramagnetic Resonance (EPR) : Identify radical intermediates during photodegradation .
• Accelerated Stability Testing : Store samples at 40°C/75% RH for 4 weeks; monitor degradation kinetics with Arrhenius modeling .

Methodological Considerations Table

Research Stage	Key Techniques	Critical Parameters	References
Synthesis	Reductive amination, cyclization	Reaction temperature, chiral catalyst loading
Purification	Column chromatography	Silica gel mesh size, solvent polarity index
Structural Validation	NMR, X-ray crystallography	Deuterated solvent choice, crystal growth time
Stereochemical Analysis	Chiral HPLC, DNMR	Column type, cooling rate for DNMR
Bioactivity Prediction	Molecular docking, QSAR	Protein PDB ID, training set diversity